Cas no 1807399-63-8 (2-Amino-3-bromo-6-(trifluoromethyl)cinnamic acid)

• Product Name: 2-Amino-3-bromo-6-(trifluoromethyl)cinnamic acid
• CAS No: 1807399-63-8
• MF: C₁₀H₇BrF₃NO₂
• MW: 310.067292451859
• CID: 4971081
• Update Time: 2025-06-11

2-Amino-3-bromo-6-(trifluoromethyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromo-6-(trifluoromethyl)cinnamic acid

• Inchi： 1S/C10H7BrF3NO2/c11-7-3-2-6(10(12,13)14)5(9(7)15)1-4-8(16)17/h1-4H,15H2,(H,16,17)/b4-1+
• InChI Key： GWJDHISNJOEMEU-DAFODLJHSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=C(/C=C/C(=O)O)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 2.8
• Topological Polar Surface Area: 63.3

Additional information on 2-Amino-3-bromo-6-(trifluoromethyl)cinnamic acid

Research Brief on 2-Amino-3-bromo-6-(trifluoromethyl)cinnamic acid (CAS: 1807399-63-8)

2-Amino-3-bromo-6-(trifluoromethyl)cinnamic acid (CAS: 1807399-63-8) is a specialized cinnamic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its trifluoromethyl and bromo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have explored its potential applications in drug discovery, highlighting its role in modulating key biological pathways.

Recent research has focused on the synthetic utility of 2-Amino-3-bromo-6-(trifluoromethyl)cinnamic acid in the construction of heterocyclic scaffolds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel pyridine and quinoline derivatives, which exhibited potent inhibitory activity against EGFR and VEGFR2 kinases. The presence of the trifluoromethyl group was found to enhance binding affinity and metabolic stability, making it a valuable structural motif in drug design.

In addition to its role in kinase inhibitor development, this compound has been investigated for its potential in targeting inflammatory pathways. A preclinical study conducted by researchers at the University of California, San Francisco, revealed that derivatives of 2-Amino-3-bromo-6-(trifluoromethyl)cinnamic acid could effectively suppress NF-κB signaling, a critical mediator of inflammation. These findings suggest its applicability in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-Amino-3-bromo-6-(trifluoromethyl)cinnamic acid have also been a subject of recent investigation. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits favorable bioavailability and tissue distribution in rodent models, with minimal off-target effects. These attributes position it as a promising candidate for further optimization and clinical development.

Looking ahead, ongoing research aims to expand the therapeutic applications of this compound. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its potential in oncology, particularly in combination therapies targeting resistant cancer phenotypes. The unique chemical properties of 2-Amino-3-bromo-6-(trifluoromethyl)cinnamic acid, coupled with its demonstrated biological activity, underscore its significance as a key building block in modern drug discovery.